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Compound of Interest

Compound Name: Thiolane-2-carbaldehyde
CAS No.: 117951-12-9
Cat. No.: B3046015
Get Quote
. J

Executive Summary & Chemical Identity

Thiolane-2-carbaldehyde is a saturated heterocyclic aldehyde often utilized as a chiral
building block in the synthesis of sulfur-containing nucleoside analogs and peptidomimetics.
Unlike its aromatic counterpart (Thiophene-2-carbaldehyde), the saturated thiolane ring
introduces significant conformational flexibility, stereochemical complexity (chirality at C2), and
distinct reactivity profiles—specifically regarding sulfur oxidation and

-proton acidity.

This guide addresses the critical handling parameters required to maintain the integrity of this
labile intermediate, distinguishing it from the more robust aromatic thiophenes.

Chemical Structure & Properties
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Property Data Note

Molecular Formula CsHsOS Saturated ring system

Molecular Weight 116.18 g/mol

CAS Number 117951.12-9 Distinct from Thiophene-2-
CHO (CAS 98-03-3)

Physical State Colorless to pale yellow oil Darkens rapidly upon oxidation

Chirality Yes (C2 center) Susceptible to racemization

Odor Pungent, thioether-like Stronger than aromatic analog

Physicochemical Profile
Solubility Data

Thiolane-2-carbaldehyde exhibits an amphiphilic character dominated by the lipophilic
tetrahydrothiophene ring but modulated by the polar formyl group.

Solubility Profile Table
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Solvent Class

Solvent

Solubility Rating

Mechanistic Insight

Chlorinated

Dichloromethane
(DCM), Chloroform

High (>100 mg/mL)

Primary solvent for
extraction/synthesis.
Excellent solvation of

the lipophilic ring.

Ethers

THF, Diethyl Ether,
MTBE

High (>100 mg/mL)

Ideal for reactions;
THF coordinates well,
stabilizing the

monomeric form.

Alcohols

Methanol, Ethanol

Moderate to High

Soluble, but risk of
hemiacetal formation
on prolonged

standing.

Hydrocarbons

Hexanes, Pentane

Low to Moderate

The polar aldehyde
group reduces
miscibility compared
to unsubstituted

tetrahydrothiophene.

Aqueous

Water (pH 7)

Low (<10 mg/mL)

Limited H-bonding
capacity of the
aldehyde cannot
overcome the

hydrophobic ring.

Partition Coefficient (LogP)

e Predicted LogP: ~1.2-1.5

 Implication: The compound is lipophilic. In biphasic workups (DCM/Water), it will partition

almost exclusively into the organic layer.

Stability & Degradation Profile
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The stability of thiolane-2-carbaldehyde is compromised by three primary vectors: Aerobic
Oxidation, Sulfur Oxidation, and Stereochemical Lability.

Degradation Pathways

Unlike thiophene-2-carbaldehyde, the sulfur atom in the saturated ring is a potent nucleophile
and is easily oxidized.

» Aldehyde Oxidation: Rapid conversion to thiolane-2-carboxylic acid upon exposure to air.

» Sulfur Oxidation: Formation of sulfoxides and sulfones (S-oxides) by peroxides or singlet
oxygen.

e Epimerization: The C2 proton is

to both the carbonyl and the sulfur atom (via hyperconjugation), making it significantly acidic.
Basic conditions or silica gel chromatography can trigger rapid racemization.

Visualization of Degradation Logic

The following diagram illustrates the cascading instability pathways.
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Caption: Primary degradation vectors for thiolane-2-carbaldehyde showing oxidative and
stereochemical risks.

Handling & Storage Protocols
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To ensure scientific integrity and reproducibility, the following protocols must be treated as
mandatory, not optional.

Storage Conditions

o Temperature: Store at -20°C. The rate of autoxidation drops significantly below 0°C.

» Atmosphere: Strictly Argon or Nitrogen blanket. Carbon dioxide (dry ice) is acceptable for
transport but not long-term storage due to potential acidification.

» Container: Amber glass vials with Teflon-lined caps. Avoid polyethylene (permeable to O2).

Purification & Usage Workflow

Do not purify on Silica Gel unless necessary. The acidic nature of silica can catalyze
epimerization and hydration. If purification is required, use neutral alumina or rapid distillation
under high vacuum.

Recommended Workflow:
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Crude Reaction Mixture

Extraction (DCM/Water)
Keep pH 6-7

Dry over Na2S0O4
(Avoid MgS04 - Lewis acidic)

Concentrate < 30°C
(Rotavap under Argon)

Purity Check (NMR)
Is it >95%"?

Kugelrohr Distillation

(High Vac, Low Temp)

Store: -20°C, Ar, Dark

Immediate Use in Synthesis

Click to download full resolution via product page

Caption: Optimized isolation and handling workflow to minimize thermal and oxidative stress.
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Self-Validating Purity Check

Before committing the material to a subsequent step, run a *H NMR in CDCls.
e Aldehyde Peak: Look for a doublet near 9.6 - 9.8 ppm.
e Acid Impurity: Broad singlet >10 ppm indicates oxidation.

o Epimerization: If chiral, use a chiral shift reagent (e.g., Eu(hfc)s) or derivatize with a chiral
amine to check enantiomeric excess (ee).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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